[1-(2,4-Difluorophenyl)ethyl](ethyl)amine

• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)-N-ethylethanamine
• InChI: InChI=1S/C10H13F2N/c1-3-13-7(2)9-5-4-8(11)6-10(9)12/h4-7,13H,3H2,1-2H3
• InChI Key: RDEOKZSHCDOSEA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(C)C1=C(C=C(C=C1)F)F

Description

1-(2,4-Difluorophenyl)ethylamine is a secondary amine featuring a 2,4-difluorophenyl-substituted ethyl backbone and an ethyl group attached to the nitrogen atom. Its molecular formula is C₁₀H₁₂F₂N, with a molecular weight of 193.21 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-Difluorophenyl)ethylamine typically involves the reaction of 2,4-difluorobenzyl chloride with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods: Industrial production of 1-(2,4-Difluorophenyl)ethylamine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The product is then subjected to rigorous quality control measures to ensure its suitability for various applications .

Chemical Reactions Analysis

Types of Reactions: 1-(2,4-Difluorophenyl)ethylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethylamine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Sodium hydroxide, potassium carbonate, and other bases.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, 1-(2,4-Difluorophenyl)ethylamine is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals .

Biology: In biological research, this compound is used to study the effects of fluorinated compounds on biological systems. It is also used in the development of new drugs and therapeutic agents .

Medicine: In medicine, 1-(2,4-Difluorophenyl)ethylamine is investigated for its potential therapeutic properties. It is used in the development of drugs targeting specific molecular pathways and receptors .

Industry: In the industrial sector, this compound is used in the production of various materials and chemicals. It is also used as a precursor for the synthesis of other industrially important compounds .

Mechanism of Action

The mechanism of action of 1-(2,4-Difluorophenyl)ethylamine involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related amines, focusing on substituent patterns, physicochemical properties, and biological activities. Key differences arise from fluorine substitution positions, alkyl chain lengths, and additional functional groups.

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Fluorine Positions	Nitrogen Substituents
1-(2,4-Difluorophenyl)ethylamine	C₁₀H₁₂F₂N	193.21	Ethyl group on N, difluorophenyl	2,4	Ethyl
Ethyl[1-(4-fluorophenyl)ethyl]amine	C₁₀H₁₄FN	181.23	Ethyl group on N, monofluorophenyl	4	Ethyl
(S)-1-(2,4-Difluorophenyl)ethanamine	C₈H₈F₂N	171.15	Methyl group on N, difluorophenyl	2,4	Methyl
1-(2,4-Difluorophenyl)-N-ethylmethanamine	C₉H₁₁F₂N	179.19	Ethyl group on N, shorter chain	2,4	Ethyl
1-(2,4-Difluorophenyl)-3-(ethylsulfanyl)propan-2-ylamine	C₁₃H₁₉F₂NS	259.36	Ethylsulfanyl group, extended chain	2,4	Ethyl

Key Observations:

In contrast, 1-(2,5-Difluorophenyl)-2,2,2-trifluoroethan-1-amine () shows that trifluoroethyl groups further increase lipophilicity but may reduce solubility .

Alkyl Substituents on Nitrogen: Ethyl groups (vs. Longer chains, as in 1-(2,4-Difluorophenyl)-3-(ethylsulfanyl)propan-2-ylamine, introduce sulfur atoms, which may enhance interactions with cysteine residues in proteins .

Biological Activity :

• Ethyl[1-(4-fluorophenyl)ethyl]amine lacks the dual fluorine substitution, which may reduce its potency in targets sensitive to electronic effects .
• Chiral analogs like (S)-1-(2,4-Difluorophenyl)ethanamine exhibit enantiomer-specific activity, highlighting the importance of stereochemistry in drug design .

Biological Activity

1-(2,4-Difluorophenyl)ethyl(ethyl)amine is an organic compound with significant potential in medicinal chemistry due to its structural characteristics and the presence of a difluorophenyl group. This compound belongs to the class of substituted amines, which are known for their diverse pharmacological properties. The fluorine substitutions on the aromatic ring enhance its lipophilicity and metabolic stability, potentially influencing its biological interactions.

Chemical Structure and Properties

The molecular formula of 1-(2,4-Difluorophenyl)ethyl(ethyl)amine is $C_10H_{12}F_2N$. The presence of two fluorine atoms in the structure contributes to unique electronic properties and hydrophobicity, which can affect receptor binding and selectivity.

Property	Value
Molecular Formula	C10H12F2N
Molecular Weight	201.21 g/mol
IUPAC Name	1-(2,4-Difluorophenyl)ethyl(ethyl)amine
SMILES	CC(C1=CC=C(C=C1F)F)NCC

Biological Activity Overview

Research indicates that compounds similar to 1-(2,4-Difluorophenyl)ethyl(ethyl)amine exhibit various biological activities, including:

• Antidepressant Properties : Related compounds have shown efficacy in treating depression.
• Antimicrobial Activity : Some derivatives demonstrate activity against bacterial strains.
• Anticancer Properties : Similar structures have been investigated for their potential to inhibit cancer cell proliferation.

Case Study 1: Antidepressant Activity

A related compound, 1-(3-Trifluoromethylphenyl)ethan-1-amine, demonstrated significant antidepressant effects in animal models. The structural similarities suggest that 1-(2,4-Difluorophenyl)ethyl(ethyl)amine may exhibit comparable activity.

Case Study 2: Anticancer Potential

In a study examining VEGFR inhibitors, compounds structurally similar to 1-(2,4-Difluorophenyl)ethyl(ethyl)amine showed IC50 values as low as 65 nM against VEGFR-2. This suggests a high potential for anticancer applications.

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of compounds structurally related to 1-(2,4-Difluorophenyl)ethyl(ethyl)amine:

Compound Name	Structure Characteristics	Biological Activity
1-(3-Trifluoromethylphenyl)ethan-1-amine	Contains trifluoromethyl group	Antidepressant properties
1-(2-Chlorophenyl)ethan-1-amine	Chlorine substitution on phenyl ring	Antimicrobial activity
1-(4-Methoxyphenyl)ethan-1-amine	Methoxy group enhancing solubility	Anticancer properties